5-(Chloromethyl)-1,2-oxazole-3-carbonyl chloride

• CAS No.: 80173-68-8
• Molecular Formula: C5H3Cl2NO2
• Molecular Weight: 179.99 g/mol
• IUPAC Name: 5-(chloromethyl)-1,2-oxazole-3-carbonyl chloride
• InChI: InChI=1S/C5H3Cl2NO2/c6-2-3-1-4(5(7)9)8-10-3/h1H,2H2
• InChI Key: HYFPPIFPJXGAJN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(ON=C1C(=O)Cl)CCl

Description

5-(Chloromethyl)-1,2-oxazole-3-carbonyl chloride is a useful research compound. Its molecular formula is C5H3Cl2NO2 and its molecular weight is 179.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

120 g (743 mmol) of 5-chloromethylisoxazole-3-carboxylic acid together with 500 ml of thionyl chloride and 2 drops of pyridine were refluxed for 10 hours, subsequently concentrated in vacuo and then distilled at 20 torr. The product distilled at 125-1330C. 78 g resulted (58% of theory)